(trans)-1-Tert-butyl 3-methyl 4-(2-fluoro-6-(3-(hydroxymethyl)pyrrolidin-1-yl)pyridin-3-yl)pyrrolidine-1,3-dicarboxylate

Specification

• CAS No.: 1228663-93-1
• Molecular Formula: C21H30FN3O5
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 1-O-tert-butyl 3-O-methyl (3S,4R)-4-[2-fluoro-6-[3-(hydroxymethyl)pyrrolidin-1-yl]pyridin-3-yl]pyrrolidine-1,3-dicarboxylate
• Standard InChI: InChI=1S/C21H30FN3O5/c1-21(2,3)30-20(28)25-10-15(16(11-25)19(27)29-4)14-5-6-17(23-18(14)22)24-8-7-13(9-24)12-26/h5-6,13,15-16,26H,7-12H2,1-4H3/t13?,15-,16+/m0/s1
• Standard InChI Key: LEWZNGHVDNDITL-PXWJKWRZSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)C(=O)OC)C2=C(N=C(C=C2)N3CCC(C3)CO)F
• SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)OC)C2=C(N=C(C=C2)N3CCC(C3)CO)F
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)OC)C2=C(N=C(C=C2)N3CCC(C3)CO)F

Introduction

(trans)-1-Tert-butyl 3-methyl 4-(2-fluoro-6-(3-(hydroxymethyl)pyrrolidin-1-yl)pyridin-3-yl)pyrrolidine-1,3-dicarboxylate is a complex organic compound with a molecular formula of C₂₁H₃₀FN₃O₅ and a molecular weight of approximately 423.49 g/mol. This compound is identified by the CAS number 1228663-93-1 and the MDL number MFCD16628216. It is a dicarboxylate derivative, featuring a pyrrolidine ring connected to a pyridine ring through a complex linkage involving fluorine and hydroxymethylpyrrolidine moieties.

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses using commercially available reagents. Typically, such syntheses might involve the formation of the pyrrolidine and pyridine rings separately, followed by their coupling and subsequent modification to introduce the fluorine and hydroxymethyl groups.

Safety and Handling

This compound is classified as an irritant, and appropriate precautions should be taken when handling it, including the use of protective equipment and adherence to safety protocols. Detailed hazard statements and specific safety measures are not provided in the available sources but would typically be included in material safety data sheets (MSDS) for the compound.